Cas no 2649064-94-6 (1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole
• CAS No: 2649064-94-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6448876
• PubChem ID: 165970671
• Update Time: 2025-05-21

1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole
• EN300-1744101
• 2649064-94-6

• Inchi： 1S/C11H17N3O/c1-10(2,3)14-7-9(6-13-14)11(4,5)12-8-15/h6-7H,1-5H3
• InChI Key： IAXKCDCKNGGELH-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole

Research Briefing on 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole (CAS: 2649064-94-6)

The compound 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole (CAS: 2649064-94-6) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both pyrazole and isocyanate functional groups, presents unique reactivity patterns that make it valuable for targeted covalent inhibitor design. Recent studies have explored its potential as a versatile building block for the development of kinase inhibitors and other therapeutic agents.

Structural analyses reveal that the tert-butyl group at the 1-position and the isocyanate moiety at the 2-position of the pyrazole ring create steric and electronic properties conducive to selective protein binding. The isocyanate group (-N=C=O) serves as an electrophilic warhead capable of forming covalent bonds with nucleophilic residues (typically cysteine or lysine) in biological targets. This characteristic has been leveraged in several drug discovery programs targeting disease-associated proteins with reactive thiol groups.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing irreversible inhibitors for Bruton's tyrosine kinase (BTK). The isocyanate derivative showed improved selectivity profiles compared to acrylamide-based covalent inhibitors, with IC50 values in the low nanomolar range. Molecular dynamics simulations confirmed the formation of a stable covalent bond with Cys481 in the BTK active site.

Additional pharmacological investigations have highlighted the compound's favorable pharmacokinetic properties. The tert-butyl group appears to confer enhanced metabolic stability, while the pyrazole core contributes to good solubility characteristics. These attributes make 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole an attractive scaffold for further optimization in drug development programs.

Recent synthetic methodology developments have improved access to this compound and its derivatives. A 2024 report in Organic Process Research & Development described a scalable, high-yield route to 2649064-94-6 using continuous flow chemistry, addressing previous challenges with isocyanate stability during synthesis. This advancement has facilitated broader exploration of structure-activity relationships around this core structure.

Emerging applications extend beyond kinase inhibition, with preliminary studies suggesting potential in targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. The compound's dual functionality allows for simultaneous engagement of target proteins and E3 ligases in PROTAC applications, while its relatively small size makes it suitable for fragment screening approaches.

Safety and toxicology assessments indicate that proper handling precautions are essential due to the reactive isocyanate group. However, when appropriately incorporated into drug molecules, the resulting conjugates demonstrate acceptable safety profiles in preclinical models. Current research efforts are focused on optimizing the balance between covalent reactivity and off-target effects for therapeutic applications.

The growing body of research on 1-tert-butyl-4-(2-isocyanatopropan-2-yl)-1H-pyrazole underscores its potential as a privileged structure in covalent drug discovery. As understanding of its reactivity and applications continues to expand, this compound is likely to play an increasingly important role in the development of next-generation targeted therapies.